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Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl propionate (n-butyl propanoate) is an organic ester with the chemical formula
C7H1402.[1][2][3] It is a colorless liquid characterized by a fruity, apple-like odor.[1][2][4][5]
This document provides a comprehensive overview of the chemical structure, physical and
chemical properties, synthesis, and applications of butyl propionate, with a focus on
information relevant to research and development.

Chemical Structure and Identification

Butyl propionate is the ester formed from the reaction of n-butanol and propionic acid.[1][6]

IUPAC Name: Butyl propanoate[1][2]

Synonyms: n-Butyl propionate, Propanoic acid, butyl ester[1][6]

CAS Number: 590-01-2[1][2]

Chemical Formula: CH3CH2COO(CH2)3CH3[1]

SMILES: CCCCOC(=0)CC[1][2]

INChl: InNChI=1S/C7H1402/c1-3-5-6-9-7(8)4-2/h3-6H2,1-2H3[1][2]
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Physicochemical Properties

A summary of the key physicochemical properties of butyl propionate is presented in the table

below.
Property Value Reference
Molecular Weight 130.187 g/mol [1]
Appearance Colorless liquid [1][5]
Odor Apple-like, fruity [1112114]
Boiling Point 146.8 °C (296.2 °F; 419.9 K) [1]
Melting Point -89 °C (-128 °F; 184 K) [1]
Density 0.8754 g/cm3 [1]

Solubility in water

1.5 mg/mL at 20 °C (poor)

[1]

Solubility in other solvents

Miscible with alcohol and ether

[1]

Vapor Pressure

0.589 kPa at 25 °C

[1]

Refractive Index (nD)

1.4014

[1]

Flash Point

32 °C (90 °F)

[1]

Autoignition Temperature

425 °C (797 °F)

[1]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of butyl propionate.
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Spectroscopic Data Key Features Reference

Signals corresponding to the
1H NMR ethyl and butyl groups of the [718]
ester.

Molecular ion peak and
Mass Spectrometry (MS) characteristic fragmentation [2][9][10]

pattern.

Strong C=0 stretching
Infrared (IR) Spectroscopy vibration characteristic of an [71[11]

ester.

Synthesis of Butyl Propionate

The most common method for the synthesis of butyl propionate is the Fischer esterification of
propionic acid with n-butanol, typically in the presence of an acid catalyst such as sulfuric acid.
[11][12]

Experimental Protocol: Fischer Esterification

Materials:

e Propionic acid

e n-Butanol

o Concentrated sulfuric acid (catalyst)

e Sodium bicarbonate solution (for neutralization)
e Anhydrous magnesium sulfate (for drying)

« Distillation apparatus

e Separatory funnel

e Heating mantle

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://jchr.org/index.php/JCHR/article/download/1256/997/2336
https://www.chemicalbook.com/SpectrumEN_590-01-2_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-propionate
https://spectrabase.com/spectrum/E0LIOwaRW2W
https://webbook.nist.gov/cgi/cbook.cgi?ID=C590012&Mask=200
https://jchr.org/index.php/JCHR/article/download/1256/997/2336
https://www.scribd.com/document/444485884/CHY142-Synthesis-of-Butyl-Propionate-via-Fischer-Esterification
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.benchchem.com/product/b165908?utm_src=pdf-body
https://www.scribd.com/document/444485884/CHY142-Synthesis-of-Butyl-Propionate-via-Fischer-Esterification
https://www.chemicalbook.com/synthesis/butyl-propionate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:

o Combine equimolar amounts of propionic acid and n-butanol in a round-bottom flask.
o Slowly add a catalytic amount of concentrated sulfuric acid.

o Heat the mixture to reflux for approximately one hour.[11]

 After cooling, transfer the mixture to a separatory funnel and wash with water, followed by a
saturated sodium bicarbonate solution to neutralize the excess acid.

e Wash again with water and then a brine solution.
o Separate the organic layer and dry it over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

o Purify the crude butyl propionate by distillation.[11]

Propionic Acid + n-Butanol
Aqueous Workup Drying e e .
— —>
% (H20, NaHCOn, Brine) (Anhydrows MgS04) Distillation Pure Butyl Propionate
H2S0a (catalyst)

Click to download full resolution via product page
Caption: Workflow for the synthesis of butyl propionate via Fischer esterification.

Applications in Research and Development

Butyl propionate has several applications relevant to scientific research and drug
development.

e Solvent: It is used as a solvent for a variety of resins and polymers, including nitrocellulose.
[1] Its slow evaporation rate is beneficial in certain formulations.
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» Fragrance and Flavoring Agent: In laboratory settings, it can be used as a standard for fruity
odor profiling and in the development of flavor formulations.[1][13]

o Chemical Intermediate: Butyl propionate can serve as a starting material or intermediate in
the synthesis of other organic compounds.[13] The polymer of butyl propionate is noted for
its biodegradable nature.[7]

o Fuel Additive: Research has explored its potential as a fuel additive.[7]

Butyl Propionate

Key Properties Primary Applications
Physicochemical Spectroscopic . . -
Ester Structure . . Solvent Fragrance & Flavor Chemical Intermediate Fuel Additive
Properties Profile

Click to download full resolution via product page

Caption: Logical relationship between the properties and applications of butyl propionate.

Safety and Handling

Butyl propionate is a flammable liquid and should be handled with appropriate safety
precautions.[1][6] It can cause irritation to the skin and eyes.[1][6] Ingestion may lead to
abdominal pain and nausea.[1] It is important to handle this chemical in a well-ventilated area
and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Conclusion

Butyl propionate is a versatile ester with well-defined chemical and physical properties. Its
synthesis via Fischer esterification is a standard and efficient process. For researchers and
professionals in drug development, its primary utility lies in its role as a solvent, a chemical
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intermediate, and a reference compound for its characteristic odor. Understanding its
properties and safe handling procedures is essential for its effective and responsible use in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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